Cas no 1131222-51-9 (2-Allyl-7-bromo-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 2-Allyl-7-bromo-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1131222-51-9
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 2853502
• PubChem ID: 68728170
• Update Time: 2025-04-21

2-Allyl-7-bromo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• DB-084412
• 1131222-51-9
• SCHEMBL3648690
• GBJPMDRESWPSCJ-UHFFFAOYSA-N
• 2-Allyl-7-bromo-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C12H12BrNO/c1-2-6-14-7-5-9-3-4-10(13)8-11(9)12(14)15/h2-4,8H,1,5-7H2
• InChI Key： GBJPMDRESWPSCJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(CC=C)CC2)=O

Computed Properties

• Exact Mass: 265.01023Da
• Monoisotopic Mass: 265.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų